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Compound of Interest

Compound Name: Etidocaine

Cat. No.: B15586579 Get Quote

Etidocaine, an amide-type local anesthetic, is distinguished by its rapid onset and prolonged

duration of action. Marketed under the trade name Duranest, it is utilized for surgical

procedures and labor and delivery.[1] This guide provides a comparative overview of the

pharmacodynamics of etidocaine against other commonly used amide local anesthetics,

supported by experimental data, to inform researchers, scientists, and drug development

professionals.

Physicochemical Properties and Pharmacodynamic
Profile
The clinical performance of local anesthetics is intrinsically linked to their physicochemical

properties, including pKa, lipid solubility, and protein binding. These factors govern the onset,

potency, and duration of anesthetic action.

Table 1: Physicochemical and Pharmacodynamic Properties of Amide Local Anesthetics
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Anestheti
c

pKa

Lipid
Solubility
(Partition
Coefficie
nt)

Protein
Binding
(%)

Onset of
Action

Duration
of Action

Relative
Potency

Etidocaine 7.74 141 94%
Rapid (3-5

min)[2][3]

Long (5-10

hours)[2]
High

Lidocaine 7.86[2] 4 60-70%[4]
Rapid (3-5

min)[2]

Moderate

(1.5-2

times

shorter

than

etidocaine)

[2]

Intermediat

e

Bupivacain

e
8.1 28 >95%[4] Slow Long High

Ropivacain

e
8.1 14 >95%[4] Slow Long High

Mepivacain

e
7.6 1 75% Rapid Moderate

Intermediat

e

Data compiled from multiple sources. Note that specific values may vary slightly between

studies.

Etidocaine's pKa of 7.74, similar to that of lidocaine (7.86), contributes to its rapid onset of

action, typically within 3-5 minutes.[2] The high lipid solubility and extensive protein binding of

etidocaine are responsible for its high potency and prolonged duration of action, which can

extend from 5 to 10 hours.[2][5] In comparative studies, the duration of sensory analgesia with

etidocaine is 1.5 to 2 times longer than that of lidocaine when administered via the peridural

route.[2]

Mechanism of Action
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Amide local anesthetics exert their effect by blocking voltage-gated sodium channels in the

neuronal membrane, thereby inhibiting the propagation of action potentials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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